Cas no 497841-35-7 (Benzonitrile, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)-)

• Product Name: Benzonitrile, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)-
• CAS No: 497841-35-7
• MF: C₁₃H₇ClN₄
• MW: 254.674480676651
• CID: 1532270
• Update Time: 2024-08-23

Benzonitrile, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4-chloro-1H-pyrrolo[2,3-d]pyrimidin-6-yl)-
• Benzonitrile, 4-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-6-yl)-

• Inchi： 1S/C13H7ClN4/c14-12-10-5-11(18-13(10)17-7-16-12)9-3-1-8(6-15)2-4-9/h1-5,7H,(H,16,17,18)
• InChI Key： QNIYNMJRIGTPPN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2NC3C(C=2)=C(Cl)N=CN=3)C=C1

Computed Properties

• Exact Mass: 254.03611

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• PSA: 60.54
• pka: 10.05±0.50(Predicted)